Cas no 1805583-35-0 (1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene
• CAS No: 1805583-35-0
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4973840
• Update Time: 2025-06-25

1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene

• Inchi： 1S/C7H6BrF3N2O/c8-5-3(12)1-2-4(6(5)13)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： KPTBTYDWTBGOEI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1N)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3

Additional information on 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene

Chemical Profile of 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene (CAS No. 1805583-35-0)

1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene, identified by its CAS number 1805583-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic amines, characterized by its bromine substituent and two amino groups positioned at the 2 and 6 positions of the benzene ring, with a trifluoromethoxy group at the 3 position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The presence of multiple reactive sites in 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene allows for diverse chemical transformations, making it a versatile building block for constructing more complex molecular architectures. The bromine atom at the 1-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups. Meanwhile, the amino groups at the 2 and 6 positions can be selectively modified through acylation, alkylation, or amidation reactions to introduce additional pharmacophoric elements.

The trifluoromethoxy group (–OCHF₃) at the 3-position introduces electron-withdrawing effects and enhances metabolic stability, which are critical factors in medicinal chemistry. This substitution pattern is frequently observed in biologically active compounds due to its ability to modulate electronic properties and improve binding affinity to biological targets. The combination of these structural features makes 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease pathways. The aromatic system of 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene provides an ideal scaffold for designing PPI modulators. For instance, modifications at the amino positions can be tailored to interact with specific residues in the target protein, while the bromine atom allows for further derivatization to optimize binding affinity. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors, suggesting potential therapeutic applications.

Another area where 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene shows promise is in the development of agrochemicals. The structural motifs present in this compound are reminiscent of several commercially available herbicides and fungicides, which often feature brominated aromatic rings and fluorinated substituents. By leveraging these structural similarities, researchers can design novel agrochemicals with improved efficacy and environmental profiles. Specifically, the trifluoromethoxy group has been shown to enhance herbicidal activity by increasing lipophilicity and reducing water solubility, thereby improving uptake by plants while minimizing environmental impact.

Advances in computational chemistry have further accelerated the exploration of 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene as a lead compound. Molecular modeling studies have been conducted to predict binding modes and optimize molecular interactions with biological targets. These virtual screening approaches have identified several promising derivatives with enhanced potency and selectivity. Additionally, machine learning algorithms have been employed to analyze large datasets containing bioactivity data, enabling rapid identification of structural modifications that could improve pharmacological properties.

The synthesis of 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the bromination of a pre-functionalized benzene derivative followed by selective nitration and reduction steps to introduce the amino groups. Subsequent nucleophilic substitution reactions can then be used to install the trifluoromethoxy group at the desired position. This synthetic strategy underscores the compound's role as a versatile intermediate that can be further modified to meet specific research needs.

In conclusion, 1-Bromo-2,6-diamino-3-(trifluoromethoxy)benzene (CAS No. 1805583-35-0) represents a structurally intriguing compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of reactive sites and functional groups makes it an excellent candidate for further exploration in drug discovery and crop protection strategies. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.